Cas no 825628-43-1 (2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-)

• Product Name: 2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-
• CAS No: 825628-43-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 688394
• PubChem ID: 71418143
• Update Time: 2025-04-19

2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-
• 5-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one
• DTXSID60837470
• 825628-43-1

• Inchi： 1S/C13H14O3/c1-10(9-14)3-8-13(15)11-4-6-12(16-2)7-5-11/h4-7,10,14H,9H2,1-2H3
• InChI Key： LLNJDMVQPNZOPX-UHFFFAOYSA-N
• SMILES： OCC(C#CC(C1C=CC(=CC=1)OC)=O)C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų